Piperidine, 3-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]-

• IUPAC Name: 3-piperidin-3-yl-5-(trifluoromethyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C8H10F3N3O/c9-8(10,11)7-13-6(14-15-7)5-2-1-3-12-4-5/h5,12H,1-4H2
• InChI Key: YWPTWUKWNVTFMK-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CNC1)C2=NOC(=N2)C(F)(F)F
• Molecular Formula: C8H10F3N3O
• Molecular Weight: 221.18 g/mol

Description

Piperidine, 3-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]- is a chemical compound with a complex structure. It combines a piperidine ring with an oxadiazole moiety containing a trifluoromethyl group. The presence of fluorine atoms in the molecule suggests potential pharmacological activities.

Synthesis Analysis

The synthesis of this compound involves intricate steps, including the incorporation of the trifluoromethyl group. Researchers have explored various synthetic routes to access it. For instance, one approach might involve the cyclization of appropriate precursors under specific conditions. Detailed studies on the synthetic pathways are essential for understanding its feasibility and scalability.

Molecular Structure Analysis

The molecular structure of Piperidine, 3-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]- is crucial for predicting its properties and interactions. Computational methods, spectroscopic techniques, and X-ray crystallography can provide insights into its three-dimensional arrangement, bond angles, and functional groups. These analyses aid in understanding its reactivity and stability.

Chemical Reactions Analysis

Exploring the reactivity of this compound is essential. Researchers investigate its behavior under various conditions, such as acidic or basic environments, temperature variations, and exposure to other reagents. Identifying potential reaction pathways, intermediates, and products contributes to our understanding of its chemical versatility.

Physical And Chemical Properties Analysis

Investigating its physical properties (such as melting point, solubility, and stability) and chemical properties (such as acidity, basicity, and redox potential) provides valuable data. These properties influence its formulation, storage, and potential applications.

Mechanism of Action

Understanding how Piperidine, 3-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]- interacts with biological targets is critical. It may act as an enzyme inhibitor, receptor modulator, or participate in metabolic pathways. Elucidating its mechanism of action helps guide drug design and optimization.

Safety and Hazards

Safety assessments are crucial before considering any compound for therapeutic use. Researchers evaluate its toxicity, potential side effects, and environmental impact. Proper handling, storage, and disposal protocols are essential to minimize risks.